ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate

• Molecular Formula: C11H16N4O3
• Molecular Weight: 252.27 g/mol
• IUPAC Name: ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate
• InChI: InChI=1S/C11H16N4O3/c1-2-18-10(16)8-4-3-5-15(7-8)9-6-12-14-11(17)13-9/h6,8H,2-5,7H2,1H3,(H,13,14,17)
• InChI Key: NUQYJNANHBEZAP-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)C2=NC(=O)NN=C2

Description

Ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate (EOTPC) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a piperidine derivative and is synthesized using a specific method.

Scientific Research Applications

Ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a building block in the synthesis of other compounds. ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate can be used to synthesize compounds with potential biological activity, such as antitumor agents and antiviral agents.

Mechanism of Action

The mechanism of action of ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biological processes. ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which can have various effects on cognitive function.
Biochemical and Physiological Effects:
ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate has been shown to have various biochemical and physiological effects. In addition to its inhibition of acetylcholinesterase, ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to have anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate in lab experiments is its high yield and purity. It is also relatively easy to synthesize compared to other compounds. However, one limitation is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate. One area of interest is its potential as a treatment for Alzheimer's disease. ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate's inhibition of acetylcholinesterase could make it a promising candidate for the development of new Alzheimer's drugs. Another area of interest is its potential as an antiviral agent. ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate has been shown to have activity against several viruses, including HIV and hepatitis C virus. Further research is needed to fully understand the potential of ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate in these areas.

Synthesis Methods

The synthesis of ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate involves the reaction of piperidine-3-carboxylic acid with ethyl chloroformate and 3-oxo-2H-1,2,4-triazine in the presence of a base. The reaction yields ethyl 1-(3-oxo-2H-1,2,4-triazin-5-yl)piperidine-3-carboxylate as a white solid with a high yield. The purity of the compound can be improved using recrystallization.